Cas no 136773-69-8 (4-chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline)

4-chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline structure
136773-69-8 structure
Product Name:4-chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline
CAS No:136773-69-8
MF:C11H6ClFN2
MW:220.6301445961
MDL:MFCD09835554
CID:824757
PubChem ID:15134082
Update Time:2025-04-19

4-chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-7-fluoropyrrolo[1,2-a]quinoxaline
    • 4-Chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline
    • 7-fluoro-4-chloropyrrolo[1,2-a]quinoxaline
    • Pyrrolo[1,2-a]quinoxaline,4-chloro-7-fluoro
    • Pyrrolo[1,2-a]quinoxaline, 4-chloro-7-fluoro-
    • SB33058
    • AKOS024260922
    • CS-0108928
    • DTXSID60568777
    • J-006907
    • SCHEMBL1079670
    • AS-47430
    • F13703
    • MFCD09835554
    • DB-305832
    • 136773-69-8
    • 4-chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline
    • MDL: MFCD09835554
    • Inchi: 1S/C11H6ClFN2/c12-11-10-2-1-5-15(10)9-4-3-7(13)6-8(9)14-11/h1-6H
    • InChI Key: NONXBGJFBUNSAD-UHFFFAOYSA-N
    • SMILES: ClC1C2=CC=CN2C2C=CC(=CC=2N=1)F

Computed Properties

  • Exact Mass: 220.02000
  • Monoisotopic Mass: 220.0203541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.3Ų

Experimental Properties

  • PSA: 17.30000
  • LogP: 3.28000

4-chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline Pricemore >>

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4-chloro-7-fluoro-pyrrolo[1,2-a]quinoxaline Production Method

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